Cas no 1797136-33-4 (N-[cyano(oxolan-3-yl)methyl]-5-phenoxyfuran-2-carboxamide)

• Product Name: N-[cyano(oxolan-3-yl)methyl]-5-phenoxyfuran-2-carboxamide
• CAS No: 1797136-33-4
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• CID: 6199663
• PubChem ID: 75424283
• Update Time: 2025-05-20

N-[cyano(oxolan-3-yl)methyl]-5-phenoxyfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033269222
• N-[cyano(oxolan-3-yl)methyl]-5-phenoxyfuran-2-carboxamide
• EN300-26688723
• Z1336883882
• 1797136-33-4

• Inchi： 1S/C17H16N2O4/c18-10-14(12-8-9-21-11-12)19-17(20)15-6-7-16(23-15)22-13-4-2-1-3-5-13/h1-7,12,14H,8-9,11H2,(H,19,20)
• InChI Key： JLORTKKCQFSUJN-UHFFFAOYSA-N
• SMILES： O1CCC(C(C#N)NC(C2=CC=C(OC3C=CC=CC=3)O2)=O)C1

Computed Properties

• Exact Mass: 312.11100700g/mol
• Monoisotopic Mass: 312.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.5Ų

Additional information on N-[cyano(oxolan-3-yl)methyl]-5-phenoxyfuran-2-carboxamide

N-[Cyano(Oxolan-3-yl)methyl]-5-Phenoxyfuran-2-Carboxamide (CAS No. 1797136-33-4): A Comprehensive Overview

N-[Cyano(Oxolan-3-yl)methyl]-5-phenoxyfuran-2-carboxamide (CAS No. 1797136-33-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer treatments.

The molecular structure of N-[Cyano(Oxolan-3-yl)methyl]-5-phenoxyfuran-2-carboxamide is composed of a furan ring, a phenoxy group, and a cyano-substituted oxolan derivative. The furan ring is a common motif in natural products and synthetic compounds, known for its stability and bioactivity. The phenoxy group, on the other hand, is often associated with enhanced lipophilicity and improved cellular uptake. The cyano-substituted oxolan derivative adds a unique dimension to the molecule, contributing to its overall pharmacological profile.

Recent studies have highlighted the anti-inflammatory properties of N-[Cyano(Oxolan-3-yl)methyl]-5-phenoxyfuran-2-carboxamide. In vitro experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to the compound's ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. These findings suggest that N-[Cyano(Oxolan-3-yl)methyl]-5-phenoxyfuran-2-carboxamide could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-[Cyano(Oxolan-3-yl)methyl]-5-phenoxyfuran-2-carboxamide has also shown promising anti-cancer activity. Preclinical studies have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Mechanistic investigations have revealed that N-[Cyano(Oxolan-3-yl)methyl]-5-phenoxyfuran-2-carboxamide induces apoptosis through the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. These findings underscore the potential of this compound as a lead molecule for the development of novel anticancer agents.

The pharmacokinetic properties of N-[Cyano(Oxolan-3-yl)methyl]-5-phenoxyfuran-2-carboxamide have also been extensively studied. In vivo animal models have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a long half-life and low clearance rate. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

Safety assessments have indicated that N-[Cyano(Oxolan-3-yl)methyl]-5-phenoxyfuran-2-carboxamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical studies. However, further safety evaluations are necessary to ensure its suitability for human use.

In conclusion, N-[Cyano(Oxolan-3-yl)methyl]-5-phenoxyfuran-2-carboxamide (CAS No. 1797136-33-4) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory and anticancer drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.